BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Pyrromethene 597 and
Pyrromethene 567: Structural and Spectroscopic
Distinctions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyrromethene 597

Cat. No.: B15622544

For researchers, scientists, and professionals engaged in drug development and fluorescent
probe technology, a deep understanding of the nuanced differences between closely related
fluorophores is paramount. This guide provides an in-depth technical comparison of two widely
utilized BODIPY-based laser dyes, Pyrromethene 597 (PM597) and Pyrromethene 567
(PM567), focusing on their core structural distinctions and the resulting impact on their
photophysical properties.

Core Structural Differences

The foundational structure for both Pyrromethene 597 and Pyrromethene 567 is a boron-
dipyrromethene (BODIPY) core, specifically a 1,3,5,7,8-pentamethyl-substituted pyrromethene-
BF2 complex. The key distinction between the two dyes lies in the alkyl substituents at the 2
and 6 positions of the pyrromethene chromophore. Pyrromethene 567 possesses ethyl groups
at these positions, whereas Pyrromethene 597 is characterized by the presence of bulkier tert-
butyl groups.[1][2] This seemingly minor alteration in molecular architecture gives rise to
notable differences in their spectroscopic and photophysical behaviors.

The chemical formula for Pyrromethene 597 is C20H33BF2N2[3], while that of Pyrromethene
567 is C1sH2sBF2N2.[4][5] This difference in molecular weight and composition is a direct result
of the substitution of ethyl groups with tert-butyl groups.
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Structural Comparison of Pyrromethene Dyes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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